Cas no 1609401-17-3 (N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide)

N-(3,4,5-Trimethoxybenzyl)cycloheptanamine hydrobromide is a synthetic organic compound featuring a cycloheptanamine core substituted with a 3,4,5-trimethoxybenzyl group, stabilized as a hydrobromide salt. This structure enhances solubility and stability, making it suitable for research applications in medicinal chemistry and pharmacology. The trimethoxybenzyl moiety may contribute to improved binding affinity in receptor studies, while the hydrobromide counterion ensures consistent handling and storage properties. The compound's well-defined molecular architecture allows for precise investigations into structure-activity relationships, particularly in the development of bioactive molecules. Its crystalline form facilitates characterization and purity verification, supporting reliable experimental outcomes.
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide structure
1609401-17-3 structure
Product Name:N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
CAS No:1609401-17-3
MF:C17H28BrNO3
MW:374.313124656677
CID:4608421
Update Time:2025-05-23

N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
    • N-[(3,4,5-trimethoxyphenyl)methyl]cycloheptanamine;hydrobromide
    • Inchi: 1S/C17H27NO3.BrH/c1-19-15-10-13(11-16(20-2)17(15)21-3)12-18-14-8-6-4-5-7-9-14;/h10-11,14,18H,4-9,12H2,1-3H3;1H
    • InChI Key: QTWRTOLCGDNQSK-UHFFFAOYSA-N
    • SMILES: Br.O(C)C1C(=C(C=C(C=1)CNC1CCCCCC1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Topological Polar Surface Area: 39.7

N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Security Information

N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI90834-250mg
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
1609401-17-3 95%
250mg
$114.00 2024-04-20
A2B Chem LLC
AI90834-1g
N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide
1609401-17-3 95%
1g
$271.00 2024-04-20

Additional information on N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide

Comprehensive Overview of N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide (CAS No. 1609401-17-3)

N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide (CAS No. 1609401-17-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cycloheptanamine core modified with a 3,4,5-trimethoxybenzyl group, further stabilized as a hydrobromide salt. This configuration enhances its solubility and bioavailability, making it a subject of interest for drug development and molecular studies.

Researchers are increasingly exploring N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide for its potential applications in central nervous system (CNS) modulation. The trimethoxybenzyl moiety is known to interact with neurotransmitter receptors, which could explain its relevance in studies targeting cognitive enhancement and neuroprotection. Recent trends in AI-driven drug discovery have also highlighted this compound as a candidate for virtual screening, given its structural similarity to other bioactive molecules.

The synthesis of CAS No. 1609401-17-3 involves multi-step organic reactions, including reductive amination and salt formation. Its purity and stability are critical for reproducibility in experiments, a topic frequently searched by synthetic chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring compliance with research-grade standards.

In the context of green chemistry, efforts to optimize the synthesis of N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide have focused on reducing solvent waste and improving yield. This aligns with broader industry demands for sustainable practices, a hot topic in scientific forums and SEO queries related to eco-friendly synthesis.

Another area of interest is the compound's potential role in metabolic pathway studies. The cycloheptanamine scaffold is structurally versatile, allowing researchers to investigate its interactions with enzymes involved in lipid metabolism. Such studies are often linked to searches for novel therapeutic targets, reflecting the compound's relevance in cutting-edge biomedical research.

From a commercial perspective, CAS No. 1609401-17-3 is available through specialized chemical suppliers, but its use is strictly limited to research purposes. Quality control protocols, including certificates of analysis (CoA), are essential for buyers, as highlighted in procurement-related search queries. The compound's stability under various storage conditions is also a frequent subject of technical discussions.

In summary, N-(3,4,5-trimethoxybenzyl)cycloheptanamine hydrobromide represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential applications in CNS research, drug discovery, and sustainable synthesis make it a valuable subject for both academic and industrial investigations. As research evolves, this compound may unlock new avenues for therapeutic innovation.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.